![molecular formula C7H7ClIN B3170285 (4-Chloro-2-iodophenyl)methanamine CAS No. 942318-55-0](/img/structure/B3170285.png)
(4-Chloro-2-iodophenyl)methanamine
Overview
Description
“(4-Chloro-2-iodophenyl)methanamine” is a chemical compound with a molecular weight of 303.96 . It is typically found in the form of a powder .
Molecular Structure Analysis
The molecular structure of “(4-Chloro-2-iodophenyl)methanamine” is determined by its IUPAC name and InChI code . The presence of chlorine and iodine atoms in the phenyl ring indicates that it is a halogenated compound.Physical And Chemical Properties Analysis
“(4-Chloro-2-iodophenyl)methanamine” is a powder at room temperature . It has a molecular weight of 303.96 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources.Scientific Research Applications
- Potential NLO Properties : Researchers investigate its second harmonic generation (SHG) capabilities, which are crucial for laser frequency conversion and optical devices .
- Ionic Liquids : Derivatives of (4-Chloro-2-iodophenyl)methanamine serve as herbicidal ionic liquids. These compounds exhibit selective herbicidal activity and environmental compatibility .
Nonlinear Optical Materials
Herbicides and Agrochemicals
Pharmacological Studies
Safety and Hazards
The compound is associated with some safety hazards. It has been labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It’s structurally similar to methenamine , which is a urinary tract antiseptic and antibacterial drug used for the prophylaxis and treatment of frequently recurring urinary tract infections .
Mode of Action
Methenamine, a structurally similar compound, works by hydrolyzing to ammonia and formaldehyde in acidic urine . Formaldehyde is considered to be highly bactericidal
Pharmacokinetics
It’s known that the compound is a powder at room temperature , which could potentially influence its absorption and distribution. More research is needed to fully understand its pharmacokinetic properties and their impact on bioavailability.
Result of Action
If it acts similarly to methenamine, it could potentially have antibacterial effects in the urinary tract
Action Environment
It’s known that the compound is stable at room temperature , which could potentially influence its action and efficacy
properties
IUPAC Name |
(4-chloro-2-iodophenyl)methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClIN/c8-6-2-1-5(4-10)7(9)3-6/h1-3H,4,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITYVQJZVJJTGCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)I)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClIN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.49 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-2-iodophenyl)methanamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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